5-(5-Fluorosulfonyloxypyridine-3-carbonyl)-7-methoxy-5-azaspiro[2.4]heptane

• IUPAC Name: 5-(5-fluorosulfonyloxypyridine-3-carbonyl)-7-methoxy-5-azaspiro[2.4]heptane
• InChI: InChI=1S/C13H15FN2O5S/c1-20-11-7-16(8-13(11)2-3-13)12(17)9-4-10(6-15-5-9)21-22(14,18)19/h4-6,11H,2-3,7-8H2,1H3
• InChI Key: CZKNRCHCTJCHKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(CC12CC2)C(=O)C3=CC(=CN=C3)OS(=O)(=O)F
• Molecular Formula: C13H15FN2O5S
• Molecular Weight: 330.33 g/mol
• CAS No.: 2418669-99-3

Description

The compound appears to contain several functional groups, including a fluorosulfonyloxy group, a carbonyl group, and a methoxy group. It also features a spiro[2.4]heptane structure, which is a seven-membered ring with two bridgehead carbons and a “spiro” atom connecting to another ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the fluorosulfonyloxy group might be introduced via a sulfonylation reaction. The carbonyl group could be formed through oxidation reactions. The methoxy group might be introduced via an O-alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a spiro[2.4]heptane core, with various functional groups attached. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carbonyl group is often involved in nucleophilic addition reactions. The fluorosulfonyloxy group might undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For instance, the presence of polar functional groups like carbonyl and fluorosulfonyloxy would likely make the compound polar.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. For instance, if it shows promising biological activity, it could be further investigated as a therapeutic agent.